1-(5-Fluorobenzofuran-2-yl)-2-methylpropan-1-amine

• Molecular Formula: C12H14FNO
• Molecular Weight: 207.24 g/mol
• IUPAC Name: 1-(5-fluoro-1-benzofuran-2-yl)-2-methylpropan-1-amine
• InChI: InChI=1S/C12H14FNO/c1-7(2)12(14)11-6-8-5-9(13)3-4-10(8)15-11/h3-7,12H,14H2,1-2H3
• InChI Key: GGLHORIYXSKKJU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C1=CC2=C(O1)C=CC(=C2)F)N

Description

1-(5-Fluorobenzofuran-2-yl)-2-methylpropan-1-amine is a chemical compound that belongs to the class of benzofuran derivatives.

Preparation Methods

The synthesis of 1-(5-Fluorobenzofuran-2-yl)-2-methylpropan-1-amine typically involves several steps. One common method includes the fluorination of benzofuran derivatives using reagents such as cesium tetrafluorocobaltate (III) or trifluoromethyl hypofluorite . Industrial production methods may involve microwave-assisted synthesis (MWI) to achieve higher yields and efficiency .

Chemical Reactions Analysis

1-(5-Fluorobenzofuran-2-yl)-2-methylpropan-1-amine undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions may involve reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: Common reagents for substitution reactions include halogens like bromine or chlorine.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction can produce alcohols or amines .

Scientific Research Applications

1-(5-Fluorobenzofuran-2-yl)-2-methylpropan-1-amine has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound exhibits potential antibacterial and antiviral properties, making it a candidate for drug development.

Medicine: Research has shown its potential in developing treatments for diseases such as cancer and viral infections.

Industry: It is used in the production of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of 1-(5-Fluorobenzofuran-2-yl)-2-methylpropan-1-amine involves its interaction with specific molecular targets and pathways. The compound may inhibit certain enzymes or receptors, leading to its biological effects. For example, it may act as an antagonist to specific receptors or inhibit the activity of enzymes involved in disease pathways .

Comparison with Similar Compounds

1-(5-Fluorobenzofuran-2-yl)-2-methylpropan-1-amine can be compared with other benzofuran derivatives, such as:

2-Fluorobenzofuran: Known for its antibacterial properties.

3-Fluorobenzofuran: Exhibits antiviral activity.

5-Fluoro-1-benzofuran-2-ylmethanol: Used in pharmaceutical research.